Cas no 1805160-74-0 (Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate
• CAS No: 1805160-74-0
• MF: C₈H₅F₂I₂NO₂
• MW: 438.93655371666
• CID: 4851783
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate

• Inchi： 1S/C8H5F2I2NO2/c1-15-8(14)3-2-13-6(7(9)10)5(12)4(3)11/h2,7H,1H3
• InChI Key： BMUTYVRRIUAHPJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=CN=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate

Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate (CAS No. 1805160-74-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate, identified by its CAS number 1805160-74-0, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both difluoromethyl and iodine substituents makes it a particularly interesting molecule for medicinal chemists, offering a balance of reactivity and stability that is conducive to further functionalization.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into molecular frameworks often leads to improved pharmacokinetic profiles, making it a preferred choice in drug design. In contrast, the iodine atoms at the 3 and 4 positions provide excellent handles for further chemical manipulation via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex heterocyclic structures, which are prevalent in many modern medicines.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, researchers have demonstrated its utility in the preparation of pyridine-based inhibitors targeting various biological pathways. One notable area of interest is its application in the development of kinase inhibitors, where the combination of difluoromethyl and iodine substituents allows for precise tuning of binding interactions with protein targets. These inhibitors have shown promise in preclinical studies for treating cancers and inflammatory diseases.

Another emerging application of Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate lies in the synthesis of antiviral agents. The structural motif present in this compound has been found to interact effectively with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Studies have shown that derivatives of this compound exhibit potent antiviral effects against a range of RNA and DNA viruses, including those responsible for influenza and HIV. This has spurred interest in exploring its potential as a lead compound for novel antiviral therapies.

The versatility of Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate is also evident in its role as a building block for more complex scaffolds. Researchers have leveraged its reactivity to construct novel pyridine derivatives with tailored biological activities. For example, by employing palladium-catalyzed cross-coupling reactions, it is possible to introduce various aryl or vinyl groups at the iodinated positions, generating molecules with enhanced binding affinity and selectivity for specific biological targets. Such modifications have led to the discovery of several promising drug candidates that are currently undergoing further optimization.

In conclusion, Methyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate (CAS No. 1805160-74-0) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. The integration of cutting-edge synthetic techniques and an understanding of its biological implications continue to expand its applications across various therapeutic areas. As research progresses, it is likely that this compound will play an even more significant role in the discovery and development of next-generation medicines.